BENGHE Foundational & Exploratory

Check Availability & Pricing

Disperse Blue 366 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025
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Compound Name: Disperse blue 366

Cat. No.: B12361970

An In-depth Technical Guide to Disperse Blue
366

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 366 is a synthetic monoazo dye belonging to the disperse class of colorants.[1]
[2] Characterized by its low solubility in water, it is primarily utilized in the textile industry for
dyeing hydrophobic fibers, most notably polyester.[2][3] Its chemical structure imparts a vibrant
blue hue and good fastness properties, making it a commercially significant dyestuff. This guide
provides a comprehensive overview of the chemical and physical properties of Disperse Blue
366, along with available experimental data and methodologies.

Chemical Structure and Properties

Disperse Blue 366 is a complex organic molecule with the chemical formula C19H18N602
and a molecular weight of 362.39 g/mol .[1][2][4][5] The molecule's structure is centered around
an azo bridge (-N=N-) which acts as the chromophore responsible for its color.

Chemical Identifiers:

e |[UPAC Name: 2-((4-((2,6-dicyano-4-nitrophenyl)diazenyl)-3-methylphenyl)(ethyl)amino)ethyl
acetate
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« CAS Numbers: 361520-06-1, 84870-65-5[3][4][5][6]

e SMILES String: CCC(N(C1=CC(=C(C=C1)N=NC2=C(C=C(C=C2C#N)--INVALID-LINK--
[O-])C#N)C)CCOC(=0)C)C

The following table summarizes the key physicochemical properties of Disperse Blue 366.

Property Value References
Molecular Formula C19H18N602 [1][2][5]
Molecular Weight 362.39 g/mol [11121[4115]
Appearance Blue powder [1]

- Sparingly soluble in water;
Solubility _ _ [3]
Soluble in organic solvents

Melting Point Not available

Boiling Point Not available

Amax (UV-Vis) Not available
Synthesis

The general manufacturing process for Disperse Blue 366 involves a multi-step chemical
synthesis. The key steps are diazotization and azo coupling, followed by cyanation.

Experimental Protocol: General Synthesis

A detailed experimental protocol for the synthesis of Disperse Blue 366 is not readily available
in the public domain. However, the general methodology can be outlined as follows:

o Diazotization: 2,6-Dibromo-4-nitroaniline is treated with a source of nitrous acid (e.g., sodium
nitrite in an acidic medium) at low temperatures (0-5 °C) to form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with N,N-diethyl-3-
methylbenzenamine. This reaction forms the azo bridge and the core structure of the dye.
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» Cyanation: The bromine atoms on the phenyl ring are subsequently replaced with cyano
groups through a nucleophilic substitution reaction, typically using a cyanide salt like cuprous
cyanide.

The following diagram illustrates the general workflow for the synthesis of a related disperse
dye, Disperse Blue 165, which follows a similar synthetic logic.
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A generalized synthetic workflow for Disperse Blue 366.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is the most common and effective technique
for the analysis and quantification of disperse dyes like Disperse Blue 366.

Experimental Protocol: HPLC Analysis of Disperse Dyes
(General Method)

While a specific method for Disperse Blue 366 is not detailed in the literature, a general HPLC
protocol for the analysis of disperse dyes can be adapted.

Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) or UV-Vis
detector.

e Column: A C18 reversed-phase column is typically used.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate) and an organic solvent (e.g., acetonitrile or methanol) is common.

o Detection: The wavelength of maximum absorbance (Amax) for the specific dye should be
used for detection to ensure maximum sensitivity.

o Sample Preparation: Samples are typically dissolved in a suitable organic solvent, such as
methanol or a mixture of the mobile phase components, and filtered through a 0.45 pum filter
before injection.

The following diagram outlines the logical workflow for developing an HPLC method for the
analysis of a disperse dye.
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Workflow for HPLC method development for a disperse dye.

Biological Activity and Signaling Pathways
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Currently, there is no publicly available scientific literature detailing any specific interactions of
Disperse Blue 366 with biological signaling pathways or its potential applications in drug

development. Its primary characterization and use are within the field of materials science and
textile chemistry. Further research would be required to explore any potential biological effects.

Conclusion

Disperse Blue 366 is a well-established blue dye with significant applications in the coloration
of synthetic textiles. While its chemical identity and a general synthetic route are known, there
is a notable lack of detailed, publicly available data on its specific physicochemical properties
and analytical protocols. Furthermore, its biological activity and potential for interaction with
cellular pathways remain unexplored. This guide serves as a foundational resource for
researchers and scientists, summarizing the current knowledge and highlighting areas where
further investigation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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